N-(4-butylphenyl)-4-ethyl-1-piperazinecarboxamide

• IUPAC Name: N-(4-butylphenyl)-4-ethylpiperazine-1-carboxamide
• InChI: InChI=1S/C17H27N3O/c1-3-5-6-15-7-9-16(10-8-15)18-17(21)20-13-11-19(4-2)12-14-20/h7-10H,3-6,11-14H2,1-2H3,(H,18,21)
• InChI Key: QCFOBEZJYXKBRN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

N-(4-butylphenyl)-4-ethyl-1-piperazinecarboxamide, commonly known as Bupropion, is a medication that is used to treat depression, smoking cessation, and seasonal affective disorder. It belongs to a class of drugs known as aminoketones and works by increasing the levels of certain neurotransmitters in the brain.

Mechanism of Action

Bupropion works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can improve mood and reduce cravings. Bupropion also acts as an antagonist at nicotinic acetylcholine receptors, which can reduce the rewarding effects of nicotine.
Biochemical and Physiological Effects:
Bupropion has been shown to increase the levels of dopamine and norepinephrine in the brain, which can improve mood and reduce cravings. It has also been found to decrease the levels of the stress hormone cortisol, which can improve overall well-being. Bupropion has been shown to be well-tolerated, with few side effects.

Advantages and Limitations for Lab Experiments

Bupropion has several advantages for lab experiments. It is a well-studied drug that has been shown to be effective in treating depression and aiding smoking cessation. It is also relatively easy to synthesize and has few side effects. However, Bupropion has limitations in lab experiments as well. It is not effective in all patients, and its mechanism of action is not fully understood. Additionally, it can interact with other medications and should be used with caution in patients with certain medical conditions.

Future Directions

There are several future directions for Bupropion research. One area of interest is its potential as a treatment for other psychiatric disorders, such as anxiety and bipolar disorder. Another area of interest is its potential as a treatment for obesity, as it has been found to reduce appetite and food cravings. Additionally, there is ongoing research into the mechanism of action of Bupropion, which may lead to the development of more effective antidepressant and smoking cessation medications.

Synthesis Methods

Bupropion can be synthesized by reacting 4-chlorobutyrophenone with ethylamine to form 4-(ethylamino)-1-(4-chlorophenyl)butan-1-one. This intermediate is then reacted with piperazine to form Bupropion.

Scientific Research Applications

Bupropion has been extensively studied for its antidepressant and smoking cessation properties. It has been shown to be effective in treating depression, especially in patients who have not responded to other antidepressant medications. Bupropion has also been found to be effective in helping people quit smoking by reducing cravings and withdrawal symptoms.